N-Succinimidyloxycarbonylpentyl Methanethiosulfonate

Description

N-Succinimidyloxycarbonylpentyl methanethiosulfonate is a heterobifunctional sulfhydryl cross-linking reagent . It is also used as a non-cleavable ADC linker in the synthesis of antibody-drug conjugates (ADCs) . ADCs are designed to combine the specificity of antibodies with the cytotoxic activity of drugs, targeting specific cells, such as cancer cells . The linker's properties affect ADC potency .

A similar chemical compound is N-Succinimidyloxycarbonylpropyl methanethiosulfonate (NHS-C4-MTS), which is also a non-cleavable ADC linker used in the synthesis of ADCs . N-Succinimidyloxycarbonylpropyl methanethiosulfonate has the molecular formula C9H13NO6S2 and a molecular weight of 295.33 . It is soluble in DMSO and should be stored at -20°C, with specific guidelines for preparing and storing stock solutions to maintain its stability .

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• CAS No.: 76078-81-4
• Product Name: N-Succinimidyloxycarbonylpentyl Methanethiosulfonate
• Molecular Formula: C11H17NO6S2
• Molecular Weight: 323.4 g/mol
• IUPAC Name: (2,5-dioxopyrrolidin-1-yl) 6-methylsulfonylsulfanylhexanoate
• Standard InChI: InChI=1S/C11H17NO6S2/c1-20(16,17)19-8-4-2-3-5-11(15)18-12-9(13)6-7-10(12)14/h2-8H2,1H3
• Standard InChIKey: IVIKTTIJCNVVSA-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)SCCCCCC(=O)ON1C(=O)CCC1=O
• Canonical SMILES: CS(=O)(=O)SCCCCCC(=O)ON1C(=O)CCC1=O
• Synonyms: MTS-6-NHS; 6-[(Methanethisulfonyl)thio]hexanoic acid, N-succinimidyl ester; N-Succinimidyloxycarboxypentyl Methanethiosulfonate; Methanesulfonothioic Acid S-[6-[(2,5-Dioxo-1-pyrrolidinyl)oxy]-6-oxohexyl] Ester
• PubChem Compound: 3614736
• Last Modified: Sep 15 2023